molecular formula C12H12N2O7 B8748293 Ethyl 2-(2,4-dinitrophenyl)-3-oxobutanoate CAS No. 5465-68-9

Ethyl 2-(2,4-dinitrophenyl)-3-oxobutanoate

Cat. No.: B8748293
CAS No.: 5465-68-9
M. Wt: 296.23 g/mol
InChI Key: KUXDAXQUXQMFED-UHFFFAOYSA-N
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Description

Ethyl 2-(2,4-dinitrophenyl)-3-oxobutanoate is a useful research compound. Its molecular formula is C12H12N2O7 and its molecular weight is 296.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

5465-68-9

Molecular Formula

C12H12N2O7

Molecular Weight

296.23 g/mol

IUPAC Name

ethyl 2-(2,4-dinitrophenyl)-3-oxobutanoate

InChI

InChI=1S/C12H12N2O7/c1-3-21-12(16)11(7(2)15)9-5-4-8(13(17)18)6-10(9)14(19)20/h4-6,11H,3H2,1-2H3

InChI Key

KUXDAXQUXQMFED-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride (417 mmol) was added to a solution of ethyl 3-oxobutanoate (129 mmol) in tetrahydrofuran (350 mL). 1-Chloro-2,4-dinitrobenzene (123 mmol) was added and the resulting suspension was maintained for 24 h at rt. The pH was adjusted to 5 by the addition of 3 M hydrochloric acid and the resulting solution was extracted with diethyl ether (300 mL). The organic layer was washed with water (3×300 mL), dried (magnesium sulfate), and concentrated to provide ethyl 2-(2,4-dinitrophenyl)-3-oxobutanoate in 98% yield as a brown solid.
Quantity
417 mmol
Type
reactant
Reaction Step One
Quantity
129 mmol
Type
reactant
Reaction Step One
Quantity
350 mL
Type
solvent
Reaction Step One
Quantity
123 mmol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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